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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559 Get Quote

For researchers, scientists, and drug development professionals engaged in the bioanalysis of

the antifungal agent itraconazole and its primary active metabolite, hydroxy itraconazole, the

selection of an appropriate internal standard and an efficient extraction method is paramount

for accurate quantification. This guide provides a comparative evaluation of the extraction

recovery for (2R,4S)-Hydroxy Itraconazole-d8, a commonly used deuterated internal

standard, across different extraction methodologies. The data presented is compiled from

published experimental studies to aid in the selection of the most suitable protocol for your

analytical needs.

Comparative Extraction Recovery Data
The following table summarizes the extraction recovery percentages for (2R,4S)-Hydroxy
Itraconazole-d8 and its non-deuterated counterpart from human plasma using various

extraction techniques.
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Analyte
Internal
Standard

Extraction
Method

Mean
Extraction
Recovery (%)

Reference

Hydroxy

Itraconazole

(2R,4S)-Hydroxy

Itraconazole-d8

Solid-Phase

Extraction (SPE)
53.73

Itraconazole Itraconazole-d9
Solid-Phase

Extraction (SPE)
52.07

(2R,4S)-Hydroxy

Itraconazole-d8
-

Solid-Phase

Extraction (SPE)
50.16

Itraconazole-d9 -
Solid-Phase

Extraction (SPE)
49.68

Hydroxy

Itraconazole

(OH-ITZ)

-

Solid-Supported

Liquid Extraction

(SLE)

112.9 [1]

Itraconazole

(ITZ)
-

Solid-Supported

Liquid Extraction

(SLE)

97.4 [1]

Itraconazole R51012
Liquid-Liquid

Extraction (LLE)

Not explicitly

stated
[2]

Hydroxy

Itraconazole
R51012

Liquid-Liquid

Extraction (LLE)

Not explicitly

stated
[2]

Note: The recovery of deuterated internal standards is expected to be comparable to their non-

deuterated counterparts. Variations in reported recovery percentages can be attributed to

differences in the specific SPE cartridges, solvents, and analytical instrumentation used in each

study.

Experimental Protocols
Below are detailed methodologies for the key extraction experiments cited in this guide.

Solid-Phase Extraction (SPE) Protocol
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This protocol is based on a validated LC-MS/MS method for the determination of itraconazole

and hydroxy itraconazole in human plasma.

Sample Preparation:

Thaw frozen human plasma samples and vortex to ensure homogeneity.

In a polypropylene tube, aliquot 300 µL of the plasma sample.

Add 50 µL of the internal standard working solution containing (2R,4S)-Hydroxy
Itraconazole-d8.

Add 50 µL of 50% orthophosphoric acid solution (v/v) in water.

Vortex the mixture for approximately 30 seconds.

Solid-Phase Extraction:

Use hydrophilic-lipophilic balance (HLB) cartridges for extraction.

Condition the cartridges with an appropriate solvent.

Load the pre-treated plasma sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analytes of interest using a suitable elution solvent.

Analysis:

Evaporate the eluate to dryness.

Reconstitute the residue in the mobile phase.

Analyze the sample using a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) system.

Solid-Supported Liquid Extraction (SLE) Protocol
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This method was developed for the simultaneous determination of itraconazole and its three

main metabolites in human plasma.[1]

Sample Preparation:

Aliquot 150 µL of human plasma into an appropriate container.

Solid-Supported Liquid Extraction:

Load the plasma sample onto a solid-supported liquid extraction plate or column.

Apply a suitable organic extraction solvent and allow it to percolate through the support,

extracting the analytes.

Analysis:

Collect the eluate.

Evaporate the solvent and reconstitute the residue.

Analyze the final extracts using reverse-phase chromatography and positive electrospray

ionization mass spectrometry.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for evaluating the extraction

recovery of (2R,4S)-Hydroxy Itraconazole-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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